Cas no 893788-05-1 (N-(3-chloro-4-methoxyphenyl)-2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}acetamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}acetamide
• CAS No: 893788-05-1
• MF: C₂₃H₂₆ClN₃O₂S
• MW: 443.989443302155
• CID: 5439795
• Update Time: 2025-06-10

N-(3-chloro-4-methoxyphenyl)-2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-2-spiro[1H-quinazoline-2,1'-cycloheptane]-4-ylsulfanylacetamide
• N-(3-chloro-4-methoxyphenyl)-2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}acetamide

• Inchi： 1S/C23H26ClN3O2S/c1-29-20-11-10-16(14-18(20)24)25-21(28)15-30-22-17-8-4-5-9-19(17)26-23(27-22)12-6-2-3-7-13-23/h4-5,8-11,14,26H,2-3,6-7,12-13,15H2,1H3,(H,25,28)
• InChI Key： HAWUBCCCEDCQTK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(Cl)=C1)(=O)CSC1C2=C(NC3(CCCCCC3)N=1)C=CC=C2

Additional information on N-(3-chloro-4-methoxyphenyl)-2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}acetamide

Comprehensive Overview of N-(3-chloro-4-methoxyphenyl)-2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}acetamide (CAS No. 893788-05-1)

N-(3-chloro-4-methoxyphenyl)-2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}acetamide (CAS No. 893788-05-1) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique spirocycloheptane and quinazoline moieties, exhibits potential applications in drug discovery and development. Its molecular framework combines a chloromethoxyphenyl group with a sulfanylacetamide linkage, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's CAS No. 893788-05-1 serves as a critical identifier in chemical databases, ensuring precise tracking and referencing in scientific literature. Researchers often search for "N-(3-chloro-4-methoxyphenyl)-2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}acetamide synthesis" or "893788-05-1 applications" to uncover its synthetic pathways and potential uses. Recent trends indicate growing curiosity about its role in targeting specific enzymes or receptors, aligning with the broader interest in precision medicine and small-molecule therapeutics.

From a structural perspective, the spirocycloheptane core contributes to the compound's three-dimensional rigidity, which is advantageous in drug design for enhancing binding affinity and selectivity. The quinazoline ring, a well-known pharmacophore, is frequently associated with bioactive molecules, further elevating the compound's profile in medicinal chemistry. Discussions around "quinazoline derivatives in drug discovery" often highlight its relevance, particularly in oncology and neurology research.

In addition to its pharmaceutical potential, N-(3-chloro-4-methoxyphenyl)-2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}acetamide has been explored in academic studies for its physicochemical properties. Researchers investigating "solubility of spirocyclic compounds" or "stability of sulfanylacetamides" may find this compound particularly intriguing. Its chloromethoxyphenyl substituent also raises questions about its metabolic pathways, a topic of interest in pharmacokinetics and toxicology studies.

The compound's synthetic accessibility is another area of focus. Queries like "efficient synthesis of 893788-05-1" or "optimization of spirocycloheptane-quinazoline derivatives" reflect the demand for scalable and cost-effective production methods. Advances in green chemistry and catalytic processes have further propelled research into sustainable synthetic routes for such complex molecules.

Beyond its chemical attributes, N-(3-chloro-4-methoxyphenyl)-2-{1'H-spirocycloheptane-1,2'-quinazolinesulfanyl}acetamide has been linked to interdisciplinary applications. For instance, its potential use in materials science—such as in the development of organic semiconductors or sensors—has been speculated, though this remains an underexplored area. The compound's electronic properties, influenced by its conjugated systems, could open doors to innovative non-pharmaceutical applications.

In summary, CAS No. 893788-05-1 represents a multifaceted compound with promising avenues in both life sciences and materials research. Its structural complexity, combined with the growing demand for targeted therapies and functional materials, ensures its continued relevance in scientific discourse. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation bioactive molecules and advanced materials.